Cas no 851808-59-8 (1-(3,4-dimethoxybenzoyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole)
1-(3,4-dimethoxybenzoyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole Chemical and Physical Properties
Names and Identifiers
-
- 1-(3,4-dimethoxybenzoyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
- Methanone, [4,5-dihydro-2-[[(3-nitrophenyl)methyl]thio]-1H-imidazol-1-yl](3,4-dimethoxyphenyl)-
- (3,4-dimethoxyphenyl)(2-((3-nitrobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone
- 1-(3,4-dimethoxybenzoyl)-2-{[(3-nitrophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
- (3,4-dimethoxyphenyl)-[2-[(3-nitrophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone
- 851808-59-8
- F0630-1863
- AKOS024589504
-
- Inchi: 1S/C19H19N3O5S/c1-26-16-7-6-14(11-17(16)27-2)18(23)21-9-8-20-19(21)28-12-13-4-3-5-15(10-13)22(24)25/h3-7,10-11H,8-9,12H2,1-2H3
- InChI Key: GKNAWOYBJJMKEY-UHFFFAOYSA-N
- SMILES: C(N1C(SCC2=CC=CC([N+]([O-])=O)=C2)=NCC1)(C1=CC=C(OC)C(OC)=C1)=O
Computed Properties
- Exact Mass: 401.10454189g/mol
- Monoisotopic Mass: 401.10454189g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 6
- Complexity: 597
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 122Ų
Experimental Properties
- Density: 1.35±0.1 g/cm3(Predicted)
- Boiling Point: 592.8±60.0 °C(Predicted)
- pka: 1.57±0.60(Predicted)
1-(3,4-dimethoxybenzoyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0630-1863-2μmol |
1-(3,4-dimethoxybenzoyl)-2-{[(3-nitrophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole |
851808-59-8 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0630-1863-5μmol |
1-(3,4-dimethoxybenzoyl)-2-{[(3-nitrophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole |
851808-59-8 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0630-1863-10μmol |
1-(3,4-dimethoxybenzoyl)-2-{[(3-nitrophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole |
851808-59-8 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0630-1863-20μmol |
1-(3,4-dimethoxybenzoyl)-2-{[(3-nitrophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole |
851808-59-8 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0630-1863-1mg |
1-(3,4-dimethoxybenzoyl)-2-{[(3-nitrophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole |
851808-59-8 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0630-1863-2mg |
1-(3,4-dimethoxybenzoyl)-2-{[(3-nitrophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole |
851808-59-8 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0630-1863-3mg |
1-(3,4-dimethoxybenzoyl)-2-{[(3-nitrophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole |
851808-59-8 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0630-1863-4mg |
1-(3,4-dimethoxybenzoyl)-2-{[(3-nitrophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole |
851808-59-8 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0630-1863-5mg |
1-(3,4-dimethoxybenzoyl)-2-{[(3-nitrophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole |
851808-59-8 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0630-1863-10mg |
1-(3,4-dimethoxybenzoyl)-2-{[(3-nitrophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole |
851808-59-8 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
1-(3,4-dimethoxybenzoyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
Additional information on 1-(3,4-dimethoxybenzoyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
Professional Introduction to Compound with CAS No. 851808-59-8 and Product Name: 1-(3,4-dimethoxybenzoyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
The compound with the CAS number 851808-59-8 and the product name 1-(3,4-dimethoxybenzoyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole represents a significant advancement in the field of chemical biology and pharmaceutical research. This intricate molecular structure, characterized by its imidazole core and functionalized aromatic rings, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development.
At the heart of this compound lies a 4,5-dihydro-1H-imidazole scaffold, which is a well-known motif in medicinal chemistry. Imidazole derivatives are widely recognized for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a 3,4-dimethoxybenzoyl group further enhances the compound's pharmacological profile by introducing hydrophobicity and electronic effects that can modulate receptor interactions.
The (3-nitrophenyl)methylsulfanyl substituent is another critical feature of this molecule. Nitroaromatic compounds have been extensively studied for their biological effects, with nitro groups often serving as pharmacophores in drugs targeting neurological disorders and cancer. The sulfur atom in the methylsulfanyl group contributes to the compound's overall reactivity and binding affinity, making it a promising candidate for further exploration.
Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high accuracy. Molecular docking studies suggest that it may interact with various protein targets, including kinases and transcription factors, which are key players in cellular signaling pathways. These interactions could potentially lead to the development of novel therapeutic agents for treating diseases such as cancer and inflammatory disorders.
In vitro experiments have begun to elucidate the pharmacological properties of this compound. Preliminary results indicate that it exhibits significant inhibitory activity against certain enzymes implicated in disease pathways. For instance, its ability to inhibit specific kinases may make it a valuable tool in the development of targeted cancer therapies. Additionally, its interaction with other biological targets suggests potential applications in managing inflammatory conditions.
The synthesis of this compound presents a formidable challenge due to its complex structure. However, recent innovations in synthetic methodologies have made it more feasible to produce high-purity samples for research purposes. Techniques such as multi-step organic synthesis combined with advanced purification methods have enabled chemists to obtain sufficient quantities of this compound for detailed biological evaluation.
The imidazole core of this molecule is particularly noteworthy for its versatility in drug design. Imidazole derivatives are known to exhibit a wide range of biological activities, making them attractive candidates for therapeutic intervention. The specific arrangement of functional groups on the imidazole ring influences its pharmacokinetic properties, including solubility, stability, and metabolic clearance.
One of the most exciting aspects of this compound is its potential for further derivatization. By modifying specific functional groups or introducing new ones, researchers can generate a library of analogs with tailored biological activities. This approach allows for the systematic optimization of lead compounds towards higher efficacy and better pharmacokinetic profiles.
Current research efforts are focused on understanding the mechanism of action of this compound at a molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being employed to determine its three-dimensional structure and how it interacts with biological targets. These structural insights are crucial for designing more effective drugs with improved selectivity and reduced side effects.
The integration of artificial intelligence (AI) into drug discovery has accelerated the pace at which new compounds like this one are being developed. AI-driven platforms can predict the biological activity of molecules based on their chemical structures, significantly reducing the time required for hit identification and lead optimization. This synergy between computational methods and experimental validation has been instrumental in advancing projects like this one towards clinical relevance.
In conclusion, the compound with CAS number 851808-59-8 and product name 1-(3,4-dimethoxybenzoyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole represents a promising avenue for therapeutic innovation. Its unique molecular architecture and demonstrated biological activity make it a valuable asset in ongoing research efforts aimed at developing novel treatments for various diseases. As our understanding of its pharmacological properties continues to grow, so too will its potential as a lead compound for future drug development.
851808-59-8 (1-(3,4-dimethoxybenzoyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)